Cas no 33935-69-2 (2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI))

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) structure
33935-69-2 structure
Product Name:2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
CAS No:33935-69-2
MF:C10H13N5O
MW:221.235662221909
CID:294530
PubChem ID:90471613
Update Time:2025-04-19

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
    • ZEATIN-8-14C
    • 33935-69-2
    • Inchi: 1S/C10H13N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+/i5+2
    • InChI Key: UZKQTCBAMSWPJD-IFPNWWLTSA-N
    • SMILES: OC/C(/C)=C/CNC1=C2C(=NC=N1)N=[14CH]N2

Computed Properties

  • Exact Mass: 221.11525204g/mol
  • Monoisotopic Mass: 221.11525204g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.7Ų

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F Xi R
  • Storage Condition:−20°C

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Related Literature

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